Cas no 89284-85-5 (Methyl 2,5,6-trichloropyrimidine-4-carboxylate)

Methyl 2,5,6-trichloropyrimidine-4-carboxylate Properties
Names and Identifiers
-
- Methyl 2,5,6-trichloropyrimidine-4-carboxylate
- 4-Pyrimidinecarboxylicacid, 2,5,6-trichloro-, methyl ester
- METHYL 2,5,6-TRICHLORO-4-PYRIMIDINECARBOXYLATE
- NSC 64342
- NSC64342
- NCIOpen2_002887
- TVFOOGACHSHHSX-UHFFFAOYSA-N
- SBB099466
- 4747AC
- SB21821
- NCI60_014682
- SY233092
- ST1141082
- 6-methoxycarbony-2,4,5-trichloropyrimidine
- 6-methoxycarbonyl-2,4,
- Methyl 2,5,6-trichloro-4-pyrimidinecarboxylate (ACI)
- 2,5,6-Trichloro-pyrimidine-4-carboxylic acid methyl ester
- 6-Methoxycarbonyl-2,4,5-trichloropyrimidine
- 89284-85-5
- AKOS005072014
- CD-0064
- MFCD12025876
- C6H3Cl3N2O2
- P11334
- CS-0045736
- NSC-64342
- DTXSID00289797
- J-521894
- methyl2,5,6-trichloropyrimidine-4-carboxylate
- CHEMBL2003186
- SCHEMBL117827
-
- MDL: MFCD12025876
- InChIKey: TVFOOGACHSHHSX-UHFFFAOYSA-N
- Inchi: 1S/C6H3Cl3N2O2/c1-13-5(12)3-2(7)4(8)11-6(9)10-3/h1H3
- SMILES: O=C(C1C(Cl)=C(Cl)N=C(Cl)N=1)OC
Computed Properties
- Exact Mass: 239.92601g/mol
- Surface Charge: 0
- XLogP3: 2.9
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 2
- Monoisotopic Mass: 239.92601g/mol
- Monoisotopic Mass: 239.92601g/mol
- Topological Polar Surface Area: 52.1Ų
- Heavy Atom Count: 13
- Complexity: 204
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
Experimental Properties
- LogP: 2.22340
- PSA: 52.08000
- Refractive Index: 1.567
- Boiling Point: 342.7℃ at 760 mmHg
- Melting Point: 46-49°
- Flash Point: 161°C
- Solubility: Very slightly soluble (0.58 g/l) (25 º C),
- Density: 1.613±0.06 g/cm3 (20 ºC 760 Torr),
Methyl 2,5,6-trichloropyrimidine-4-carboxylate Security Information
- HazardClass:IRRITANT
Methyl 2,5,6-trichloropyrimidine-4-carboxylate Customs Data
- HS CODE:2933599090
- Customs Data:
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 2,5,6-trichloropyrimidine-4-carboxylate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P0041GC-100mg |
Methyl 2,5,6-trichloropyrimidine-4-carboxylate |
89284-85-5 | 95% | 100mg |
$18.00 | 2024-04-20 | |
A2B Chem LLC | AB87708-100mg |
Methyl 2,5,6-trichloropyrimidine-4-carboxylate |
89284-85-5 | 95% | 100mg |
$16.00 | 2024-04-19 | |
Aaron | AR0041OO-100mg |
Methyl 2,5,6-trichloropyrimidine-4-carboxylate |
89284-85-5 | 97% | 100mg |
$12.00 | 2025-01-22 | |
abcr | AB269374-1 g |
Methyl 2,5,6-trichloro-4-pyrimidinecarboxylate, 95%; . |
89284-85-5 | 95% | 1g |
€544.10 | 2023-04-26 | |
Advanced ChemBlocks | F-4602-250MG |
Methyl 2,5,6-trichloro-4-pyrimidinecarboxylate |
89284-85-5 | 97% | 250MG |
$120 | 2023-04-13 | |
Alichem | A089004543-250mg |
Methyl 2,5,6-trichloropyrimidine-4-carboxylate |
89284-85-5 | 95% | 250mg |
$311.74 | 2023-08-31 | |
Apollo Scientific | OR33577-1g |
Methyl 2,5,6-trichloropyrimidine-4-carboxylate |
89284-85-5 | 98+% | 1g |
£84.00 | 2025-02-20 | |
Crysdot LLC | CD11027264-1g |
Methyl 2,5,6-trichloropyrimidine-4-carboxylate |
89284-85-5 | 95+% | 1g |
$715 | 2024-07-18 | |
eNovation Chemicals LLC | D696887-0.25g |
Methyl 2,5,6-Trichloropyrimidine-4-carboxylate |
89284-85-5 | 95% | 0.25g |
$260 | 2022-07-29 | |
Key Organics Ltd | CD-0064-1MG |
methyl 2,5,6-trichloro-4-pyrimidine carboxylate |
89284-85-5 | >97% | 1mg |
£28.00 | 2025-02-09 |
Methyl 2,5,6-trichloropyrimidine-4-carboxylate Suppliers
Methyl 2,5,6-trichloropyrimidine-4-carboxylate Related Literature
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George Jackson,Erich A. Müller Phys. Chem. Chem. Phys., 2014,16, 19165-19180
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Mark Bart,Peter W. Harland,James E. Hudson,Claire Vallance Phys. Chem. Chem. Phys., 2001,3, 800-806
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Baghdad Ouddane,Jalal Halwani,Jean Claude Fischer J. Environ. Monit., 2004,6, 243-253
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Ralf Lungwitz,Veronika Strehmel,Stefan Spange New J. Chem., 2010,34, 1135-1140
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Zdeňek Kríž,Jaroslav Koča,Anne Imberty,Aurélia Charlot,Rachel Auzély-Velty Org. Biomol. Chem., 2003,1, 2590-2595
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Song-Yul Oh,Toshihiro Yoshida,Go Kawamura,Hiroyuki Muto,Mototsugu Sakai,Atsunori Matsuda J. Mater. Chem., 2010,20, 6359-6366
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